1-(3-Ethylpyridin-4-yl)ethan-1-amine
Overview
Description
1-(3-Ethylpyridin-4-yl)ethan-1-amine is a chemical compound with the molecular formula C9H14N2 and a molecular weight of 150.22 g/mol .
Molecular Structure Analysis
The InChI code for 1-(3-Ethylpyridin-4-yl)ethan-1-amine is 1S/C9H14N2/c1-3-8-6-11-5-4-9(8)7(2)10/h4-7H,3,10H2,1-2H3 . This code provides a specific identifier for the molecular structure of this compound.Physical And Chemical Properties Analysis
1-(3-Ethylpyridin-4-yl)ethan-1-amine is a liquid at room temperature .Scientific Research Applications
Catalyst Synthesis and Use
1-(3-Ethylpyridin-4-yl)ethan-1-amine has been utilized in synthesizing various catalysts. For instance, its derivatives have been employed in the formation of palladium complexes with potential as selective ethylene dimerization catalysts. This involves reactions with different ligands and subsequent treatment with sodium salts for in situ formation of cationic compounds, showcasing high catalytic activities in specific reactions (Nyamato et al., 2015).
Structural Characterization and Analysis
The compound has been instrumental in the structural characterization of new molecular forms. For example, its analogs have been used in X-ray crystallography studies to determine the crystal structure of various secondary amines and polymorphs, shedding light on their molecular structures and physicochemical properties (Adeleke & Omondi, 2022); (Böck et al., 2020).
Synthesis of Novel Compounds
Research has been conducted on the use of 1-(3-Ethylpyridin-4-yl)ethan-1-amine for synthesizing a wide array of novel compounds. These include various amine derivatives, highlighting its versatility in organic chemistry. Such endeavors have implications in fields like medicinal chemistry, offering new avenues for drug development and other applications (Stanovnik et al., 2005).
Material Science and Fabrication
This compound has been used in the fabrication of electrooptic films, where its derivatives play a critical role in defining the film microstructure and optical/electrooptic response. This has significant implications for the development of advanced materials with specific optical properties (Facchetti et al., 2006).
Chemical Synthesis Processes
The compound and its derivatives are also utilized in various chemical synthesis processes. This includes the synthesis of mesoporous materials, where its derivatives act as functional groups aiding in the synthesis under specific conditions. Such materials have applications in catalysis and other industrial processes (Zhang et al., 2008).
Safety and Hazards
The compound is classified as dangerous with the signal word “Danger”. It has several hazard statements including H302, H312, H315, H318, H332, and H335. Precautionary measures include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P310, P312, P330, P332+P313, P362, P363, P403+P233, P405, and P501 .
properties
IUPAC Name |
1-(3-ethylpyridin-4-yl)ethanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14N2/c1-3-8-6-11-5-4-9(8)7(2)10/h4-7H,3,10H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KEKZXRJWDVUQQT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(C=CN=C1)C(C)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
150.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(3-Ethylpyridin-4-yl)ethan-1-amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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